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Compound of Interest

Compound Name: HTMT dimaleate

Cat. No.: B607988 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This guide provides essential safety and logistical

information for the proper disposal of HTMT dimaleale, a histamine H1 receptor agonist.

Adherence to these procedures is critical due to the compound's potential health and

environmental hazards.

Immediate Safety and Handling Precautions
HTMT dimaleate is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. Some findings also suggest it may cause an allergic skin reaction. Therefore,

stringent safety measures must be observed during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling HTMT dimaleate. This includes:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemical-resistant protective gloves[1].

Body Protection: Impervious clothing to prevent skin contact[1].

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation[1].
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In Case of Accidental Exposure or Spillage:

Spills: In the event of a spill, avoid the formation of dust. Do not allow the chemical to enter

drains. Carefully sweep or shovel the spilled material into a suitable, closed container for

disposal.

Ingestion: If swallowed, call a poison center or doctor immediately if you feel unwell. Rinse

the mouth.

Skin Contact: Wash the affected area thoroughly with soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.

Quantitative Data and Hazard Information
For quick reference, the following table summarizes key quantitative and qualitative data

regarding the safe handling and disposal of HTMT dimaleate.

Parameter Value / Guideline

CAS Number 195867-54-0

Hazard Classifications
Acute toxicity, Oral (Category 4). Acute and

Chronic aquatic toxicity (Category 1).

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Storage Temperature
Short term (days to weeks): 0 - 4 °C. Long term

(months to years): -20 °C.

Incompatible Materials
Strong oxidizing/reducing agents, strong

acids/alkalis.

Disposal Method
Dispose of contents/container to an approved

waste disposal plant.
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Currently, there are no specific, publicly available experimental protocols for the chemical

neutralization of HTMT dimaleate. The standard and required procedure is to dispose of it as

hazardous waste through a licensed and approved waste disposal facility. Always follow your

institution's and local regulatory guidelines for hazardous waste disposal.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of HTMT
dimaleate, from initial handling to final disposal.
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Caption: Workflow for the safe disposal of HTMT dimaleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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